Cas no 2248327-36-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzylcyclopropane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzylcyclopropane-1-carboxylate
• CAS No: 2248327-36-6
• MF: C₁₉H₁₅NO₄
• MW: 321.326705217361
• CID: 6008687
• PubChem ID: 163957419
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzylcyclopropane-1-carboxylate
• EN300-6516738
• SCHEMBL24300797
• 2248327-36-6

• Inchi： 1S/C19H15NO4/c21-17-14-8-4-5-9-15(14)18(22)20(17)24-19(23)16-11-13(16)10-12-6-2-1-3-7-12/h1-9,13,16H,10-11H2
• InChI Key： SEPKAHIKIAFOTO-UHFFFAOYSA-N
• SMILES： O(C(C1CC1CC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.10010796g/mol
• Monoisotopic Mass: 321.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzylcyclopropane-1-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-Benzylcyclopropane-1-Carboxylate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzylcyclopropane-1-carboxylate, identified by the CAS registry number 2248327-36-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindole derivatives, which have been extensively studied for their unique structural properties and bioactivity. The molecule's structure incorporates a cyclopropane ring fused with a benzene ring, along with an isoindole moiety that contributes to its distinctive reactivity and stability.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions, often involving coupling reactions and cyclization processes. The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzylcyclopropane-1-carboxylate has been optimized to achieve high yields and purity, making it accessible for further research and development. Its structural complexity makes it an attractive candidate for exploring novel chemical transformations and applications.

One of the most promising areas of research involving this compound is its potential in drug discovery. Isoindole derivatives have been reported to exhibit various pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have focused on modifying the substituents on the isoindole ring to enhance its bioavailability and efficacy. For instance, the incorporation of a benzyl group in this compound has been shown to improve its solubility and stability in biological systems.

In addition to its pharmacological applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 2-benzylcyclopropane-carboxylate has also been explored for its role in materials science. The cyclopropane ring within its structure contributes to its mechanical strength and thermal stability, making it a potential candidate for advanced polymer materials. Researchers are investigating its use as a building block for constructing high-performance polymers with tailored properties.

The study of this compound has also shed light on its electronic properties. Computational chemistry techniques have been employed to analyze its electronic structure and reactivity. These studies have revealed that the isoindole moiety plays a crucial role in modulating the molecule's electronic characteristics, which could be harnessed for applications in optoelectronics and organic electronics.

Furthermore, the environmental impact of synthesizing and using this compound has become a topic of interest. Green chemistry approaches are being developed to minimize waste and reduce the environmental footprint associated with its production. This includes exploring catalytic methods that use renewable resources and recyclable catalysts.

In conclusion, 1,3-dioxo-2,3-dihydro-HH-indol-Yl 2-benzylcyclopropane-carboxylate (CAS No: 2248327–36–6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure offers opportunities for innovation in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new insights into its properties and uses, this compound is poised to play a significant role in advancing modern science and technology.